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Compound of Interest

Compound Name: 3-Methylcyclohexane-1,2-dione

Cat. No.: B025814 Get Quote

An In-Depth Technical Guide to the Physical Properties of 3-Methylcyclohexane-1,2-dione

This technical guide provides a comprehensive overview of the physical properties of 3-
Methylcyclohexane-1,2-dione, with a specific focus on its melting and boiling points. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Physical Properties of 3-Methylcyclohexane-1,2-
dione
3-Methylcyclohexane-1,2-dione, also known as coffee dione, is a cyclic diketone with the

molecular formula C₇H₁₀O₂. It is a white to pale yellow crystalline solid at room temperature.[1]

The key physical properties of this compound are summarized in the table below, compiled

from various chemical suppliers and databases.

Data Presentation: Physical Properties
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Property Value Source(s)

Melting Point 57-59 °C [2][3]

61-63 °C [4][5]

57.0-64.0 °C [6]

Boiling Point 69-72 °C at 1 mmHg [2][3][4][5]

Experimental Protocols for Physical Property
Determination
While specific, published experimental protocols for the determination of the melting and boiling

points of 3-Methylcyclohexane-1,2-dione are not readily available in the searched literature,

standard laboratory procedures for organic compounds would be employed. These are detailed

below.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.[7] For a pure

compound, the melting range is typically narrow, often within 1-2°C.[7] The presence of

impurities generally leads to a depression and broadening of the melting range.[7]

Methodology: Capillary Melting Point Determination

A common and accurate method for determining the melting point of a solid like 3-
Methylcyclohexane-1,2-dione involves using a melting point apparatus with a heated block

and a capillary tube.[8]

Sample Preparation: A small amount of the crystalline 3-Methylcyclohexane-1,2-dione is

finely ground to a powder. The open end of a capillary tube is then pressed into the powder

to collect a small sample. The tube is inverted and tapped gently to pack the solid into the

sealed end, aiming for a sample height of 2-3 mm.[9]

Apparatus Setup: The packed capillary tube is placed into the heating block of a melting

point apparatus.
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Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2°C

per minute, as the temperature approaches the expected melting point.[10]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the last crystal melts is

recorded as the end of the melting range.[10] For a pure sample, this range should be

narrow.

Boiling Point Determination under Reduced Pressure
Given that the boiling point of 3-Methylcyclohexane-1,2-dione is reported at a reduced

pressure (1 mmHg), a vacuum distillation setup is necessary for its determination.[11] This

technique is employed for compounds that may decompose at their atmospheric boiling point

or have very high boiling points.[12]

Methodology: Vacuum Distillation

Apparatus Assembly: A distillation apparatus is assembled, typically including a round-

bottom flask, a Claisen adapter, a condenser, a vacuum adapter, and a receiving flask. All

glass joints must be securely sealed, often with grease, to maintain the vacuum.[13]

Sample and Boiling Chips: The 3-Methylcyclohexane-1,2-dione sample is placed in the

distillation flask along with a stir bar or boiling chips to ensure smooth boiling.

Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is

gradually reduced to the desired level (e.g., 1 mmHg).

Heating: The distillation flask is gently heated.

Temperature and Pressure Monitoring: The temperature of the vapor that distills is measured

with a thermometer placed at the vapor outlet to the condenser. The pressure within the

system is monitored with a manometer. The boiling point is the temperature at which the

liquid boils and the vapor condenses into the receiving flask at the recorded pressure.[13]

Experimental Workflow Visualization
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While no specific signaling pathways involving 3-Methylcyclohexane-1,2-dione were identified

in the literature, a common experimental workflow for its analysis is High-Performance Liquid

Chromatography (HPLC). The following diagram illustrates a typical workflow for the HPLC

analysis of a chemical compound like 3-Methylcyclohexane-1,2-dione.

Sample & Mobile Phase Preparation HPLC System
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C18 Column UV Detector Chromatogram GenerationSignal Peak Integration & Quantification Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methylcyclohexane-1,2-diol | C7H14O2 | CID 12468030 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. guidechem.com [guidechem.com]

3. 3-Methylcyclohexane-1,2-dione, 98+% | Fisher Scientific [fishersci.ca]

4. 3-甲基-1,2-环己二酮 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]

5. 3-METHYLCYCLOHEXANE-1,2-DIONE | 3008-43-3 [chemicalbook.com]

6. 3-Methylcyclohexane-1,2-dione, 98+% 5 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

7. chm.uri.edu [chm.uri.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b025814?utm_src=pdf-body
https://www.benchchem.com/product/b025814?utm_src=pdf-body
https://www.benchchem.com/product/b025814?utm_src=pdf-body-img
https://www.benchchem.com/product/b025814?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexane-1_2-diol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexane-1_2-diol
https://www.guidechem.com/dictionary/en/3008-43-3.html
https://www.fishersci.ca/shop/products/3-methylcyclohexane-1-2-dione-98-thermo-scientific/aab2262314
https://www.sigmaaldrich.com/TW/zh/product/aldrich/w330507
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4108881.htm
https://www.thermofisher.com/order/catalog/product/B22623.06
https://www.thermofisher.com/order/catalog/product/B22623.06
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. chem.ucalgary.ca [chem.ucalgary.ca]

9. chem.libretexts.org [chem.libretexts.org]

10. youtube.com [youtube.com]

11. Vacuum distillation - Wikipedia [en.wikipedia.org]

12. chem.libretexts.org [chem.libretexts.org]

13. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physical properties of 3-Methylcyclohexane-1,2-dione
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025814#physical-properties-of-3-methylcyclohexane-
1-2-dione-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.youtube.com/watch?v=iinr4-0C0Yc
https://en.wikipedia.org/wiki/Vacuum_distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://www.benchchem.com/product/b025814#physical-properties-of-3-methylcyclohexane-1-2-dione-melting-point-boiling-point
https://www.benchchem.com/product/b025814#physical-properties-of-3-methylcyclohexane-1-2-dione-melting-point-boiling-point
https://www.benchchem.com/product/b025814#physical-properties-of-3-methylcyclohexane-1-2-dione-melting-point-boiling-point
https://www.benchchem.com/product/b025814#physical-properties-of-3-methylcyclohexane-1-2-dione-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

